Cas no 2227706-30-9 (methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2227706-30-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6178901
• PubChem ID: 165610144
• Update Time: 2025-05-24

methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1728459
• methyl 5-[(2S)-2-aminopropyl]-1-methyl-1H-pyrrole-2-carboxylate
• 2227706-30-9

• Inchi： 1S/C10H16N2O2/c1-7(11)6-8-4-5-9(12(8)2)10(13)14-3/h4-5,7H,6,11H2,1-3H3/t7-/m0/s1
• InChI Key： XDVDRQRLSMMCOD-ZETCQYMHSA-N
• SMILES： O(C)C(C1=CC=C(C[C@H](C)N)N1C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 5-((2S)-2-Aminopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2227706-30-9)

Methyl 5-((2S)-2-aminopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2227706-30-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrole backbone and ester functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the chiral aminopropyl side chain, make it a valuable building block for drug discovery and development.

In recent years, the demand for chiral intermediates like methyl 5-((2S)-2-aminopropyl)-1-methyl-1H-pyrrole-2-carboxylate has surged due to their role in designing enantioselective drugs. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the pyrrole moiety's prevalence in neuromodulators. The compound's CAS No. 2227706-30-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 5-((2S)-2-aminopropyl)-1-methyl-1H-pyrrole-2-carboxylate involves multi-step organic reactions, often starting from commercially available pyrrole derivatives. Key steps include N-methylation, esterification, and asymmetric amination, which require precise control to achieve high enantiomeric purity. This aligns with the growing trend of green chemistry, as researchers seek efficient and sustainable routes to such intermediates.

From a pharmacological perspective, the methyl ester group in this compound enhances its bioavailability, making it a promising candidate for prodrug development. The 2S-configuration of the aminopropyl side chain is crucial for binding to biological targets, a topic frequently explored in molecular docking studies. Online forums and scientific communities often discuss its potential in GPCR-targeted therapies, a hot topic in drug discovery.

Analytical characterization of CAS No. 2227706-30-9 typically employs HPLC, NMR, and mass spectrometry to confirm its structural integrity and purity. These techniques are essential for quality control, especially when the compound is used in high-throughput screening assays. Its stability under various pH conditions is also a subject of research, addressing common queries about its storage and handling.

Beyond pharmaceuticals, methyl 5-((2S)-2-aminopropyl)-1-methyl-1H-pyrrole-2-carboxylate has potential applications in agrochemicals and material science. Its heterocyclic structure contributes to the development of novel polymers and coatings, a niche yet growing area of interest. This versatility makes it a recurring keyword in patents related to functional materials.

In summary, methyl 5-((2S)-2-aminopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2227706-30-9) represents a multifaceted compound with broad scientific appeal. Its role in drug design, chiral synthesis, and material innovation ensures its continued prominence in research literature and industrial applications. As synthetic methodologies advance, this compound is poised to play an even greater role in addressing contemporary challenges in chemistry and biology.